N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2-methoxy-4,5-dimethylbenzenesulfonamide

• IUPAC Name: N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C21H23N3O4S/c1-5-28-21-10-9-18(22-23-21)16-7-6-8-17(13-16)24-29(25,26)20-12-15(3)14(2)11-19(20)27-4/h6-13,24H,5H2,1-4H3
• InChI Key: RMLFFOSUUCYSHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN=C(C=C1)C2=CC(=CC=C2)NS(=O)(=O)C3=C(C=C(C(=C3)C)C)OC
• Molecular Formula: C21H23N3O4S
• Molecular Weight: 413.5 g/mol

Description

Molecular Structure Analysis

The molecular formula of N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2-methoxy-4,5-dimethylbenzenesulfonamide is C20H19N3O2. The structure includes a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a phenyl ring, which is a six-membered ring with carbon atoms.

Physical And Chemical Properties Analysis

The molecular weight of N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2-methoxy-4,5-dimethylbenzenesulfonamide is 333.4 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4. The compound has a rotatable bond count of 5. The exact mass and monoisotopic mass are 333.147726857 g/mol. The topological polar surface area is 64.1 Ų.

Scientific Research Applications

Pharmacological Applications

This compound and its derivatives have been explored for their pharmacological potentials, notably as receptor antagonists and therapeutic agents. For instance, certain phenyl benzenesulfonamides have been identified as high-affinity and selective 5-HT6 antagonists, showing promise in pharmacokinetic profiles and CNS penetration, which suggests potential applications in neurological disorders (Bromidge et al., 2001). Another study highlighted the role of a related sulfonamide compound, SB-399885, as a potent 5-HT6 receptor antagonist with cognitive enhancing properties, indicating its therapeutic utility in cognitive deficits such as those seen in Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Chemical Synthesis and Molecular Studies

Research has also delved into the chemical synthesis of sulfonamide derivatives for various applications. For example, a study focused on the catalytic enantioselective synthesis of a compound that acts as a cocaine abuse therapeutic agent, showcasing the chemical versatility and potential medicinal chemistry applications of sulfonamide compounds (Forrat et al., 2007). Another significant area of application is in the synthesis and antimicrobial activity of new substituted pyrido derivatives, indicating their potential as antimicrobial agents (Fayed et al., 2014).

Environmental Science Applications

In the context of environmental science, studies have been conducted to understand the degradation and soil persistence of sulfonylurea herbicides, which share a similar sulfonamide structure. These studies provide insight into the environmental fate and mobility of these compounds in agricultural soils, contributing to the development of more sustainable agricultural practices (Veeh et al., 1994).